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Compound of Interest

Compound Name: PV-1019

Cat. No.: B12389911

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing

the concentration of PV-1019 in various assays.

Frequently Asked Questions (FAQs)
Q1: What is PV-1019 and what is its mechanism of action?

PV-1019 (also known as NSC 744039) is a potent and selective inhibitor of Checkpoint Kinase

2 (Chk2), a key protein kinase involved in the DNA damage response pathway.[1] It functions

as an ATP-competitive inhibitor, meaning it binds to the ATP-binding pocket of Chk2, preventing

it from phosphorylating its downstream targets.[2] Inhibition of Chk2 can lead to the abrogation

of cell cycle arrest and apoptosis in response to DNA damage, and it has shown potential in

sensitizing cancer cells to chemotherapeutic agents and radiation.[1][2]

Q2: What is the recommended starting concentration for PV-1019 in a cell-based assay?

The optimal concentration of PV-1019 is cell-line and assay-dependent. A good starting point is

to perform a dose-response experiment. Based on its reported cellular IC50 values for

inhibiting Chk2 autophosphorylation (e.g., 2.8 µM in OVCAR-5 cells), a concentration range of
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0.1 µM to 100 µM is recommended for initial screening in cell viability or functional assays.[1][3]

For biochemical assays, the IC50 is significantly lower (24 nM).[1][3]

Q3: How should I prepare and store stock solutions of PV-1019?

PV-1019 is soluble in dimethyl sulfoxide (DMSO).[3] It is recommended to prepare a high-

concentration stock solution (e.g., 10 mM) in anhydrous DMSO. To avoid repeated freeze-thaw

cycles, which can degrade the compound, aliquot the stock solution into smaller, single-use

volumes and store them at -20°C or -80°C.[1] Stock solutions in DMSO are reported to be

stable for up to 3 months at -20°C.[2] When preparing working solutions, dilute the DMSO

stock in your cell culture medium, ensuring the final DMSO concentration in the assay is low

(typically ≤ 0.1%) to prevent solvent-induced cytotoxicity.

Q4: I am observing low potency of PV-1019 in my cellular assay compared to its biochemical

IC50. What could be the reason?

Several factors can contribute to a discrepancy between biochemical and cellular potency:

Cell Permeability: The compound may have limited permeability across the cell membrane.

Intracellular ATP Concentration: The concentration of ATP inside cells is much higher

(millimolar range) than what is typically used in biochemical assays. As PV-1019 is an ATP-

competitive inhibitor, the high intracellular ATP levels can outcompete the inhibitor, leading to

a higher apparent IC50 in cellular assays.

Efflux Pumps: The cells might express efflux pumps that actively transport the inhibitor out of

the cell.

Protein Binding: The inhibitor may bind to serum proteins in the culture medium, reducing its

effective concentration.
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Issue Possible Cause Suggested Solution

High variability in assay results

Inconsistent cell seeding,

pipetting errors, or variable

incubation times.

Ensure uniform cell seeding

density. Use calibrated pipettes

and consistent pipetting

techniques. Maintain precise

incubation times for all plates.

No effect observed at expected

concentrations

The concentration of PV-1019

is too low. The cell line may be

insensitive. The compound

may have degraded.

Test a higher concentration

range. Verify the expression

and activity of Chk2 in your cell

line. Prepare fresh dilutions of

PV-1019 from a new stock

aliquot.

Significant cell death even at

low concentrations

The cell line is highly sensitive

to Chk2 inhibition. Off-target

effects of the compound at

higher concentrations.

Reduce the starting

concentration and the

incubation time. If off-target

effects are suspected, consider

using a structurally different

Chk2 inhibitor as a control.

Precipitation of the compound

in the culture medium

The solubility limit of PV-1019

in the aqueous medium has

been exceeded.

Ensure the final DMSO

concentration is sufficient to

keep the compound in

solution, but still non-toxic to

the cells (≤ 0.1%). Visually

inspect the wells for any

precipitation after adding the

compound.

Quantitative Data Summary
Table 1: In Vitro and Cellular Activity of PV-1019
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Parameter Value
Cell Line/Assay
Condition

Reference

Biochemical IC50

(Chk2)
24 nM In vitro kinase assay [1][3]

Biochemical IC50

(Chk2)
138 nM

Against histone H1

phosphorylation (10

µM ATP)

[2]

Cellular IC50 (Chk2

Autophosphorylation)
2.8 µM OVCAR-5 cells [1][3]

Antiproliferative Effect 0.1 - 100 µM
Human tumor cells

(48h incubation)
[1][3]

Table 2: Solubility and Storage of PV-1019

Solvent Solubility
Storage of Stock
Solution

Reference

DMSO 5 mg/mL
-20°C for up to 3

months
[2]

DMSO

40 mg/mL (with

ultrasonic and pH

adjustment)

-80°C for up to 6

months, -20°C for up

to 1 month

[3]

Experimental Protocols
Protocol 1: Determination of IC50 of PV-1019 using a
Cell Viability Assay (e.g., MTT Assay)

Cell Seeding: Seed cells in a 96-well plate at a density that will ensure they are in the

exponential growth phase at the end of the experiment. Allow cells to adhere overnight.

Compound Preparation: Prepare a 10-point serial dilution of PV-1019 in culture medium. A

common starting concentration is 100 µM, with 2- or 3-fold dilutions. Include a vehicle control

(medium with the same final DMSO concentration) and a no-treatment control.
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Treatment: Remove the old medium and add the prepared PV-1019 dilutions to the

respective wells.

Incubation: Incubate the plate for a predetermined duration (e.g., 48 or 72 hours).

MTT Assay: Add MTT reagent to each well and incubate for 2-4 hours. Solubilize the

formazan crystals with a solubilization buffer.

Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate

reader.

Data Analysis: Normalize the absorbance values to the vehicle control. Plot the percentage

of cell viability against the logarithm of the PV-1019 concentration and fit the data to a dose-

response curve to determine the IC50 value.

Protocol 2: Western Blot Analysis of Chk2
Phosphorylation

Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat the cells

with various concentrations of PV-1019 for 1 hour.

Induction of DNA Damage: After pre-treatment with PV-1019, induce DNA damage by

treating the cells with a DNA-damaging agent (e.g., Topotecan or ionizing radiation).

Cell Lysis: After the desired incubation time, wash the cells with ice-cold PBS and lyse them

in a suitable lysis buffer containing protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of each lysate using a standard

protein assay (e.g., BCA assay).

Western Blotting: Separate equal amounts of protein by SDS-PAGE and transfer them to a

PVDF membrane.

Antibody Incubation: Block the membrane and then incubate it with a primary antibody

specific for phosphorylated Chk2 (e.g., Phospho-Chk2 Thr68). Also, probe for total Chk2 and

a loading control (e.g., β-actin or GAPDH).
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Detection: Use a suitable secondary antibody conjugated to HRP and detect the signal using

an enhanced chemiluminescence (ECL) substrate.

Analysis: Quantify the band intensities to determine the relative levels of phosphorylated

Chk2.

Visualizations
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DNA Damage Cell Cycle Arrest & Apoptosis

DNA Damage ATM/ATRactivates Cell Cycle Arrest
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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